Cas no 1805197-81-2 (2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine
• CAS No: 1805197-81-2
• MF: C₇H₅BrF₂INO
• MW: 363.925980329514
• CID: 4887024
• Update Time: 2025-05-20

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine

• Inchi： 1S/C7H5BrF2INO/c8-2-4-5(13)1-3(6(9)10)7(11)12-4/h1,6,13H,2H2
• InChI Key： VHXNYOSYAKGLBA-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(CBr)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine

Professional Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxy-6-iodopyridine (CAS No. 1805197-81-2)

2-(Bromomethyl)-5-()-3-hydroxy-6- (CAS No. 1805197-81-2) is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structural framework of 2-(Bromomethyl)-5-()-3-hydroxy-6- incorporates several key functional groups that make it an attractive building block for drug discovery. The bromomethyl moiety at the 2-position provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse pharmacophores. Meanwhile, the presence of a difluoromethyl group at the 5-position enhances the metabolic stability and lipophilicity of derived compounds, which are critical factors in optimizing pharmacokinetic profiles.

In recent years, this compound has been extensively explored in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases, which play a pivotal role in cancer therapy. The core is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The combination of these features makes 2-(Bromomethyl)-5-()-3-hydroxy-6- an ideal candidate for further derivatization to develop potent and selective inhibitors.

One of the most compelling aspects of this compound is its utility in generating libraries of diverse compounds for high-throughput screening (HTS). Researchers have leveraged its reactive bromomethyl group to introduce various substituents, including amines, alcohols, and heterocycles, thereby creating a wide spectrum of derivatives with distinct biological activities. Such libraries have been instrumental in identifying novel leads for therapeutic intervention against various diseases.

The difluoromethyl group in the molecule not only improves physicochemical properties but also confers metabolic stability by resisting oxidative degradation. This feature is particularly advantageous in drug development, as it ensures that the lead compounds exhibit longer half-lives and enhanced bioavailability. Furthermore, the hydroxyl group at the 3-position provides another site for chemical modification, allowing for further functionalization and optimization.

Recent studies have highlighted the potential of 2-(Bromomethyl)-5-()-3-hydroxy-6- in developing antiviral agents. The pyridine core is known to interact with viral proteases and polymerases, making it a promising scaffold for inhibiting viral replication. By incorporating this compound into drug design strategies, researchers have been able to generate potent inhibitors that target specific viral enzymes, offering new avenues for antiviral therapy.

The synthesis of 2-(Bromomethyl)-5-()-3-hydroxy-6- involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and protection-deprotection steps to introduce the desired substituents. The use of modern synthetic methodologies ensures high yields and purity, making it suitable for industrial-scale production.

In conclusion, 2-() -5-() -3-hydroxy -6 -i odopy rid ine (CAS No. 1805197 -81 -2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to remain at the forefront of medicinal chemistry innovation.